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Azaconazole Technical Profile

Azaconazole is a systemic conazole fungicide belonging to the Sterol Biosynthesis Inhibitors (SBI) group

with a FRAC Code 3, specifically classified as a Demethylation Inhibitor (DMI) [1] [2] [3].

Key Identifiers and Properties

Property Description

IUPAC Name 1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole [1]

CAS RN 60207-31-0 [1]

Molecular Formula C₁₂H₁₁Cl₂N₃O₂ [1]

Mode of Action Sterol Biosynthesis Inhibitor (Demethylation Inhibitor) [1]

FRAC Code 3 [1]

Chemical Family Conazole fungicide [1]

Primary Use Control of canker and wood-destroying fungi in ornamentals and stored crops [1]
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Physicochemical and Environmental Fate Data [1]

Parameter Value Interpretation

Water Solubility (20°C, pH 7) 300 mg/L Moderate

Octanol-Water Partition Coefficient (Log P) 2.36 Low

Vapour Pressure (20°C) 5.33 x 10-04 mPa Low volatility

Dissociation Constant pKa 3 Very weak base

Soil Degradation (Aerobic) DT₅₀ Data unavailable -

Aqueous Photolysis DT₅₀ Stable Persistent

Aqueous Hydrolysis DT₅₀ Stable Persistent

Mode of Action and Experimental Framework

Azaconazole exhibits systemic (penetrant) activity and works by inhibiting a critical step in fungal

membrane development.

Mode of Action: Sterol Biosynthesis Inhibition Azaconazole inhibits the C14-demethylation of

lanosterol in fungi by targeting the cytochrome P450 enzyme CYP51 [2]. This disruption prevents the

formation of ergosterol, an essential component of fungal cell membranes, leading to abnormal membrane

permeability and cellular integrity loss.

The experimental diagram below illustrates this inhibitory pathway:
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Efficacy and Application Protocols

Activity: Azaconazole is both preventative and curative, capable of stopping established infections
[2].

Formulation and Application: Typically formulated as a liquid concentrate for foliar spray
applications [1].

Experimental Use: In research settings, azaconazole is applied to control canker and sapstain fungi
in wood and ornamental crops [1].

Resistance Management and Classification

FRAC Code 3 Group The Fungicide Resistance Action Committee (FRAC) assigns Group 3 to

Demethylation Inhibitors (DMIs). Azaconazole shares this group with other triazoles and imidazoles [2]

[3].

Resistance Risk and Management

Risk Level: DMIs have a moderate-risk rating for resistance development [2].

Management Strategies:
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Use mixtures: Apply with effective fungicides from different FRAC groups.

Follow label rates: Use recommended dosage and application timing.
Limit applications: Avoid repeated sequential applications of DMI-only fungicides, especially

for high-risk pathogens [2].

Research and Regulatory Status

Regulatory Status in EU: Azaconazole is not approved under EC Regulation 1107/2009 [1].

Documented Resistance: While specific cases for azaconazole are not listed in the search results,
FRAC notes that pathogens like Alternaria, grey mold, and powdery mildews are at higher risk of

developing DMI resistance [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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